Cas no 402-54-0 (1-Nitro-4-(trifluoromethyl)benzene)

1-Nitro-4-(trifluoromethyl)benzene structure
402-54-0 structure
Product Name:1-Nitro-4-(trifluoromethyl)benzene
CAS No:402-54-0
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD00007358
CID:37271
PubChem ID:24852709
Update Time:2025-04-18

1-Nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Nitro-4-(trifluoromethyl)benzene
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene~4-(Trifluoromethyl)nitrobenzene
    • 1-Nitro-4-trifluoromethyl-benzene
    • 4-(Trifluoromethyl)nitrobenzene
    • Benzene, 1-nitro-4-(trifluoromethyl)-
    • nitrobenzotrifluorides
    • p-Nitro(trifluoromethyl)benzene
    • p-Nitrobenzotrifluoride
    • Toluene, 4-nitro-alpha,alpha,alpha-trifluoro-
    • 4-nitrobenzotrifluoride
    • 4-NITRO-A,A,A-TRIFLUOROTOLUENE
    • 4-Nitrotrifluorotoluene
    • 4-Nitro-α,α,α-trifluorotoluene
    • p-(trifluoromethyl)nitrobenzene
    • p-nitro-Trifluoromethylphenol
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene
    • P-TRIFLUOROMETHYLNITROBENZENE
    • XKYLCLMYQDFGKO-UHFFFAOYSA-N
    • 4-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
    • 4-nitrobenzotrifluorid
    • PubChem4874
    • KSC92
    • NSC-159121
    • Z56762338
    • NSC159121
    • W-106370
    • A1677
    • AC-4147
    • MFCD00007358
    • AS-16062
    • 1-nitro-4-(trifluoromethyl)-benzene
    • NS00043263
    • SCHEMBL439543
    • CS-W015852
    • NSC 159121
    • DTXSID0075281
    • 4-Nitrobenzotrifluoride, 98%
    • FT-0619214
    • AKOS015889713
    • AM61516
    • 402-54-0
    • N0902
    • EINECS 206-948-3
    • 4-nitro-1-(trifluoromethyl)benzene
    • Toluene, 4-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
    • 4-Nitro-alpha,alpha,alpha-trifluorotoluene;4-(trifluoromethyl)nitrobenzene
    • N47TT2JQ3Y
    • FN97995
    • 4-(TRIFLUOROMETHYL)-1-NITROBENZENE
    • ALPHA,ALPHA,ALPHA-TRIFLUORO-P-NITROTOLUENE
    • TOLUENE, ALPHA,ALPHA,ALPHA-TRIFLUORO-P-NITRO-
    • MDL: MFCD00007358
    • Inchi: 1S/C7H4F3NO2/c8-7(9,10)5-1-3-6(4-2-5)11(12)13/h1-4H
    • InChI Key: XKYLCLMYQDFGKO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 191.019413
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3910 (estimate)
  • Melting Point: 40.0 to 44.0 deg-C
  • Boiling Point: 82°C/10mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: 1.524
  • Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents, strong reducing agents.
  • PSA: 45.82000
  • LogP: 3.13680
  • Solubility: Not available

1-Nitro-4-(trifluoromethyl)benzene Security Information

1-Nitro-4-(trifluoromethyl)benzene Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Nitro-4-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
211788-1G
1-Nitro-4-(trifluoromethyl)benzene
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¥290.5 2023-12-09
TRC
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$ 50.00 2022-06-03
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$ 65.00 2022-06-03
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$ 80.00 2022-06-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R001902-100g
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¥2878 2021-08-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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